Cas no 40276-09-3 ((E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene)

• Product Name: (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene
• CAS No: 40276-09-3
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 925553
• PubChem ID: 24882918
• Update Time: 2025-11-01

(E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene
• 1-(Benzyloxy)-2-[(E)-2-nitrovinyl]benzene
• 2-BENZYLOXY-TRANS-BETA-NITROSTYRENE
• TRANS-2-BENZYLOXY-TRANS-B-NITROSTYRENE
• 1-benzyloxy-2-(2-nitrovinyl)benzene
• 2-(benzyloxy)pyridin-3-amine
• 2-Benzyloxy-pyridin-3-ylamine
• 2-Benzyloxy-trans-β-nitrostyrene
• 3-Amino-2-benzyloxy-pyridin
• 3-Amino-2-benzyloxypyridine
• AC1Q518N
• AG-E-70108
• AGN-PC-00RWYM
• CTK4F2411
• Pyridine,3-amino-2-(benzyloxy)- (8CI)
• SureCN1936855
• 40276-09-3
• 2-Benzyloxy-trans- beta -nitrostyrene
• AKOS002344530
• Oprea1_171795
• 1-(Benzyloxy)-2-[(E)-2-nitroethenyl]benzene
• 1-[(E)-2-nitroethenyl]-2-phenylmethoxybenzene
• STL506528
• AKOS015912955
• 2-Benzyloxy-trans-beta-nitrostyrene, 97%

• MDL： MFCD00666927
• Inchi： 1S/C15H13NO3/c17-16(18)11-10-14-8-4-5-9-15(14)19-12-13-6-2-1-3-7-13/h1-11H,12H2/b11-10+
• InChI Key： SQPQKZLZYZFJBK-ZHACJKMWSA-N
• SMILES： O(C1C=CC=CC=1/C=C/[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 52.4

Experimental Properties

• Melting Point: 71-75 °C (lit.)

(E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-51/53
• Safety Instruction： 26-36/37/39-61
• Hazardous Material Identification：
• Risk Phrases：41-51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene

(E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene (CAS No. 40276-09-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

(E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene, identified by its Chemical Abstracts Service (CAS) number 40276-09-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its benzyloxy and nitrovinyl functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications, including medicinal chemistry, material science, and synthetic organic transformations. The structural features of this compound contribute to its reactivity and potential utility in the development of novel chemical entities.

The molecular structure of (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene consists of a benzene ring substituted with a benzyloxy group at the C1 position and a 2-nitrovinyl group at the C2 position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with other chemical entities. The presence of the nitro group introduces a strong electron-withdrawing effect, which can modulate the reactivity of the adjacent double bond, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the applications of (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene in pharmaceutical research. The compound's ability to undergo various chemical transformations, such as addition reactions, oxidation, and reduction, makes it a valuable building block for the synthesis of more complex molecules. Researchers have explored its potential in the development of novel therapeutic agents, particularly those targeting inflammatory diseases and cancer. The nitro group can be reduced to an amine, introducing a new site for further functionalization and leading to the creation of bioactive molecules.

One of the most compelling aspects of (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene is its role in polymer science and material engineering. The compound's unsaturated nature allows it to participate in polymerization reactions, forming polymers with tailored properties. These polymers have shown promise in applications such as coatings, adhesives, and advanced materials for electronics. The benzyloxy group provides additional functionality that can be exploited to enhance material properties, such as thermal stability and mechanical strength.

Recent studies have also highlighted the compound's significance in photodynamic therapy (PDT). The nitro group can absorb light at specific wavelengths, generating reactive oxygen species that can selectively target diseased cells. When incorporated into drug delivery systems or photosensitizer formulations, (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene has demonstrated potential in killing cancer cells while minimizing damage to healthy tissues. This application leverages the compound's ability to undergo photochemical reactions under controlled conditions.

The synthesis of (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene involves multi-step organic reactions that highlight its synthetic utility. Starting from commercially available precursors such as benzaldehyde derivatives and nitromethane, chemists can construct the desired molecule through a series of well-established reactions. These include nucleophilic substitution reactions to introduce the benzyloxy group followed by vinylation reactions to incorporate the nitrovinyl moiety. The precise control over reaction conditions ensures high yields and purity, making it suitable for further downstream applications.

The electronic properties of (E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene have been extensively studied due to their implications in electronic materials. The conjugated system formed by the benzene ring and the double bond enhances charge transport properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in creating novel materials with improved performance characteristics compared to existing commercial alternatives.

In conclusion,(E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene (CAS No. 40276-09-3) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural features enable it to serve as an important intermediate in pharmaceutical synthesis, a building block for advanced materials, and a component in photodynamic therapy strategies. As research continues to uncover new ways to exploit its chemical properties,(E)-1-(Benzyloxy)-2-(2-nitrovinyl)benzene is poised to play an increasingly significant role in addressing global challenges in medicine and materials science.